5-Fluoro-2-iodonitrobenzene

• IUPAC Name: 4-fluoro-1-iodo-2-nitrobenzene
• InChI: InChI=1S/C6H3FINO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H
• InChI Key: ANPFMDLUEWNKIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])I
• Molecular Formula: C6H3FINO2
• DSSTOX Substance ID: DTXSID30372005
• Molecular Weight: 267.00 g/mol
• CAS RN: 364-77-2

Description

5-Fluoro-2-iodonitrobenzene (5-F2INB) is an organic compound composed of a nitrobenzene group with a fluorine and iodide substituent. It is a liquid at room temperature and is soluble in a variety of organic solvents. 5-F2INB has a wide range of applications in scientific research due to its unique properties, such as its stability, low volatility, and low toxicity.

Scientific Research Applications

Tumor Promotion Studies

1-Fluoro-2,4-dinitrobenzene (DNFB), a close analog of 5-Fluoro-2-iodonitrobenzene, has been identified as a potent tumor-promoting agent in mice, suggesting a relationship between tumor promotion and immune system disturbance (Bock et al., 1969).

Antibiotic Synthesis

Iodine fluoride addition to certain nucleosides leads to the formation of fluoro-iodo nucleosides, which are used in synthesizing nucleocidin, a nucleoside antibiotic (Jenkins et al., 1976).

Amino Acid Determination

The reaction of 1-fluoro-2,4-dinitrobenzene with amino acids is investigated as a method for serum amino acid assay, indicating its utility in biochemical analysis (Rapp, 1963).

Analyzing Molecular Rearrangements

The reaction of 1-fluoro-2,4-dinitrobenzene with cysteine, used for studying the mechanism of toxicants functioning as alkylating agents, is significant in understanding molecular interactions (Burchfield, 1958).

Imaging Brain Receptors

Analogues of 1-fluoro-2,4-dinitrobenzene are used in synthesizing radioligands for imaging brain metabotropic glutamate 5 receptors, demonstrating its application in neuroimaging (Siméon et al., 2012).

Erythrocyte Membrane Studies

Research shows that erythrocytes treated with 1-fluoro-2,4-dinitrobenzene become permeable to certain ions, which is significant in studying cell membrane properties and interactions (Berg et al., 1965).

Explosive Material Research

Compounds like 2-fluoro-1,3-diamino-4,6-dinitrobenzene show potential as thermally stable explosives, indicating the relevance of fluoro-dinitrobenzene derivatives in materials science (Zhang et al., 2019).

Mechanism of Action

Target of Action

It is known that this compound is used as a reagent in organic synthesis, offering a versatile platform for the introduction of fluorine, iodine, and nitro moieties into different molecules .

Mode of Action

It is known to participate in reactions such as the iron-mediated reduction of aromatic nitro groups to amines . In this process, 5-Fluoro-2-iodonitrobenzene is reduced to 5-fluoro-2-iodoaniline .

Biochemical Pathways

It is known that nitrobenzene derivatives can be involved in various biochemical reactions, including the reduction of nitro groups to amines .

Result of Action

The reduction of the nitro group to an amine in the compound could potentially lead to changes in the molecular structure and properties of the compound, which could, in turn, affect its interaction with other molecules and cellular components .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and stability of this compound . It is recommended to handle this compound in a well-ventilated place, avoid dust formation, and avoid breathing in dust, fume, gas, mist, vapors, or spray .

Safety and Hazards

5-Fluoro-2-iodonitrobenzene is classified as an irritant and harmful substance. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be used when handling this compound.

Biochemical Analysis

Biochemical Properties

5-Fluoro-2-iodonitrobenzene plays a significant role in biochemical reactions, particularly in the synthesis of various organic compounds. It interacts with enzymes such as iron (III) chloride hexahydrate during reduction reactions to form 5-fluoro-2-iodoaniline . This interaction is crucial for the transformation of nitro groups to amines, which are essential in many biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are not extensively documented. Similar compounds like 5-fluoro-2-oxindole have been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, 5-fluoro-2-oxindole modulates the microglia and activates the nuclear factor erythroid-2 related factor 2 (Nrf2) signaling pathway . It is plausible that this compound may exhibit similar cellular effects.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The reduction of its nitro group to an amine involves the use of iron powder and iron (III) chloride hexahydrate, which facilitates the transformation . This reaction is essential for the compound’s role in organic synthesis and biochemical applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the stability and degradation of this compound are critical factors. The compound is sensitive to light and should be stored in a dark place at room temperature

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models have not been extensively studied. It is essential to consider potential toxic or adverse effects at high doses, as observed with similar compounds like 5-fluorouracil

Metabolic Pathways

This compound is involved in metabolic pathways that include the reduction of nitro groups to amines. This process involves enzymes such as iron (III) chloride hexahydrate and iron powder . The compound’s role in these pathways is crucial for its application in organic synthesis and biochemical reactions.